Methyl 4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carboxylate” is a compound that belongs to the class of tetrahydroisoquinolines . Tetrahydroisoquinolines are an important structural motif of various natural products and therapeutic lead compounds . They have garnered significant attention due to their broad range of applications in asymmetric catalysis as chiral scaffolds .
Synthesis Analysis
The synthesis of tetrahydroisoquinolines has been a subject of considerable research interest. Traditional approaches to the synthesis of C (1)-substituted tetrahydroisoquinolines include the use of harsh conditions or preassembled substrates . Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of tetrahydroisoquinoline with various nucleophiles have been explored .Molecular Structure Analysis
The molecular structure of tetrahydroisoquinolines is characterized by a bicyclic ring system containing a nitrogen atom . This structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
Tetrahydroisoquinolines can undergo various chemical reactions. In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted . Also, multicomponent reactions (MCRs) are considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity .Physical And Chemical Properties Analysis
The physical and chemical properties of tetrahydroisoquinolines vary depending on their specific structure. For example, 1,2,3,4-Tetrahydroisoquinoline has a melting point of −30 °C, a boiling point of 232-233 °C, and a density of 1.064 g/mL at 25 °C .Scientific Research Applications
Therapeutic Potential in Cancer and CNS Disorders
Tetrahydroisoquinolines, including derivatives similar to methyl 4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carboxylate, have shown considerable promise in drug discovery, particularly in treating cancer and central nervous system (CNS) disorders. A significant milestone was the FDA approval of trabectedin, a compound with a similar structure, for treating soft tissue sarcomas. This approval underscores the potential of tetrahydroisoquinolines in anticancer drug discovery. Furthermore, certain derivatives have demonstrated neuroprotective, antiaddictive, and antidepressant properties in animal models, highlighting their potential in treating CNS disorders such as Parkinson's disease and depression (Singh & Shah, 2017) (Antkiewicz‐Michaluk, WÃÂÃÂsik, & Michaluk, 2018).
Biochemical Research and Drug Delivery
The research on 4,4-dimethyl phytosterols has revealed insights into the biochemical pathways and health benefits of compounds structurally related to this compound. These studies have focused on their roles in disease prevention, particularly through interactions with the endogenous cannabinoid system (ECS). Such findings indicate a broad application spectrum for this compound and its derivatives, extending beyond the traditional therapeutic areas to include biochemical research and potential drug delivery applications (Zhang et al., 2019).
Advanced Materials and Organic Synthesis
Compounds within the tetrahydroisoquinoline class have been utilized in the synthesis of advanced materials, such as organic semiconductors for organic light-emitting diodes (OLEDs), and in organic synthesis techniques. Research has focused on their regioselectivity in reactions and their potential in creating new materials with specific properties, underscoring the versatility of tetrahydroisoquinolines in materials science and chemical engineering (Thapa et al., 2014) (Squeo & Pasini, 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s structurally similar compound, 1-methyl-1,2,3,4-tetrahydroisoquinoline, has been reported to have neuroprotective activity .
Mode of Action
It’s structurally similar compound, 1-methyl-1,2,3,4-tetrahydroisoquinoline, has been shown to prevent the neurotoxic effect of 1-methyl-4-phenylpyridinium ion (mpp (+)) and other endogenous neurotoxins .
Biochemical Pathways
It’s structurally similar compound, 1-methyl-1,2,3,4-tetrahydroisoquinoline, has been reported to antagonize the behavioral and biochemical effects of dopaminergic neurodegeneration induced by numerous experimental neurotoxins .
Properties
IUPAC Name |
methyl 4,4-dimethyl-2,3-dihydro-1H-isoquinoline-8-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-13(2)8-14-7-10-9(12(15)16-3)5-4-6-11(10)13/h4-6,14H,7-8H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABAKCQGVRNKARJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCC2=C(C=CC=C21)C(=O)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80745265 |
Source
|
Record name | Methyl 4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80745265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1203683-50-4 |
Source
|
Record name | Methyl 4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80745265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.